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Compound of Interest

Compound Name:
3-Ethyltetrahydro-2,5-

dimethoxyfuran

CAS No.: 93904-51-9

Cat. No.: B12664771

Get Quote

Part 1: Executive Summary & Chemical Context
3-Ethyltetrahydro-2,5-dimethoxyfuran is a specialized cyclic acetal, primarily encountered as

a stable precursor (protected dialdehyde) in the synthesis of 3-ethyl-substituted furans,

pyrroles, and thiophenes. It is also analyzed as a trace congener in flavor chemistry, often

associated with the degradation of complex carbohydrates or as an intermediate in the

production of Torrefacone (3-ethyl-2,5-dihydrofuran-2-one).

Unlike simple furans, this molecule possesses three chiral centers (positions 2, 3, and 5),

resulting in a complex mixture of diastereomers (cis/trans isomers relative to the methoxy

groups). Accurate analysis requires a method capable of resolving these isomers to prevent

peak integration errors.

Chemical Profile[1][2][3][4][5][6][7][8]
IUPAC Name: 3-Ethyl-2,5-dimethoxy-tetrahydrofuran
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Molecular Formula: C₈H₁₆O₃

Molecular Weight: 160.21 g/mol

Boiling Point (Predicted): 165–170 °C (Parent 2,5-dimethoxy-THF boils at 145 °C)

Solubility: Soluble in alcohols, ethers, DCM; sparingly soluble in water (hydrolyzes in acidic

aqueous media).

Key Reactivity: Acid-labile. Rapidly hydrolyzes to 2-ethylsuccinaldehyde. Samples must be

kept neutral or slightly basic.

Part 2: Primary Analytical Method (GC-MS)
Objective: Separation of stereoisomers and mass-spectral identification. Rationale: Gas

Chromatography (GC) provides the necessary resolution for the diastereomers, while Mass

Spectrometry (MS) in Electron Ionization (EI) mode yields characteristic fragmentation patterns

(alkoxy-group cleavage) essential for structural confirmation.

Instrument Configuration
Parameter Specification Reasoning

System
Agilent 8890 GC / 5977B MSD

(or equivalent)

High sensitivity required for

trace analysis.

Inlet Split/Splitless (S/SL)
Versatility for trace (splitless)

or bulk (split) analysis.

Liner
Ultra Inert, wool-packed, single

taper

Deactivated wool prevents

acid-catalyzed hydrolysis of

the acetal inside the hot inlet.

Column
DB-WAX UI (30 m × 0.25 mm

× 0.25 µm)

Critical: A polar PEG phase is

superior to non-polar (DB-5)

for separating oxygenated

cis/trans isomers.

Carrier Gas
Helium @ 1.2 mL/min

(Constant Flow)

Optimal linear velocity for

resolution.
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Temperature Program
Inlet Temp: 240 °C

Transfer Line: 250 °C

Oven Program:

Hold at 50 °C for 2 min (Focus volatiles).

Ramp 10 °C/min to 220 °C.

Hold 5 min (Bake out).

Total Run Time: ~24 minutes.

Mass Spectrometry Parameters (EI Mode)
Source Temp: 230 °C

Quad Temp: 150 °C

Ionization Energy: 70 eV[1]

Scan Range:m/z 35 – 300

Solvent Delay: 3.5 min (Adjust based on solvent).

Data Analysis & Fragmentation Logic
The mass spectrum of 3-Ethyltetrahydro-2,5-dimethoxyfuran is characterized by alpha-

cleavage adjacent to the ether oxygen.

Molecular Ion (M+):m/z 160 (Often weak or absent due to stability).

Base Peak (Predicted):m/z 129 (M - OCH₃) or m/z 85 (Ring cleavage).

Diagnostic Ions:

m/z 129: Loss of methoxy group [M - 31]⁺.
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m/z 71: Characteristic tetrahydrofuran ring fragment.

m/z 101: Loss of ethyl side chain + methoxy (complex rearrangement).

Part 3: Experimental Protocol
Sample Preparation (Liquid-Liquid Extraction)
Warning: Do not use acidic solvents (e.g., unbuffered water/acetonitrile mixtures) as they will

degrade the target analyte into succinaldehyde derivatives.

Step-by-Step Workflow:

Sample Collection: Obtain 5 mL of the aqueous reaction mixture or flavor matrix.

pH Adjustment: Immediately check pH. If < 7.0, neutralize with 1M NaHCO₃ to pH 7.5–8.0.

Why? Prevents hydrolysis of the acetal functionality.

Extraction: Add 2 mL of Dichloromethane (DCM) (HPLC Grade).

Agitation: Vortex vigorously for 30 seconds. Centrifuge at 3000 rpm for 5 minutes to separate

phases.

Drying: Transfer the lower organic layer to a vial containing anhydrous Na₂SO₄.

Filtration: Filter through a 0.22 µm PTFE syringe filter into a GC vial.

Injection: Inject 1 µL (Split 20:1 for high concentration, Splitless for trace).

Workflow Visualization
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Caption: Operational workflow for the extraction and stabilization of acid-labile acetals prior to

GC-MS analysis.
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Part 4: Structural Validation (NMR)
While GC-MS provides separation, Nuclear Magnetic Resonance (NMR) is required to confirm

the 3-ethyl substitution pattern and determine the cis/trans ratio of the methoxy groups.

Protocol:

Solvent: Dissolve 10 mg of isolated oil in 0.6 mL CDCl₃.

Instrument: 400 MHz or higher.

Key Signals (¹H-NMR):

Acetal Protons (H-2, H-5): Two distinct multiplets (due to isomers) between δ 4.8 – 5.2

ppm.

Methoxy Groups: Two singlets (or split signals) around δ 3.3 – 3.5 ppm.

Ethyl Group: Triplet (methyl) at δ 0.9 ppm and multiplet (methylene) at δ 1.5 ppm.

H-3 Methine: Multiplet indicating the point of ethyl attachment.

Part 5: Quality Assurance & Troubleshooting
Issue Probable Cause Corrective Action

Peak Tailing Active sites in liner or column.
Replace liner with Ultra Inert

type; trim column.

Missing Peaks Acidic hydrolysis in vial.

Ensure sample pH is >7; use

base-washed glassware if

necessary.

Multiple Peaks Isomer separation (Normal).

Sum the areas of all isomer

peaks (usually 2 major, 2

minor) for total quantitation.

Ghost Peaks Carryover.
Run a blank DCM injection

between samples.
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Part 6: References
Sigma-Aldrich. (n.d.). 2,5-Dimethoxytetrahydrofuran (mixture of cis- and trans isomers)

Product Specification. Retrieved from

National Center for Advancing Translational Sciences (NCATS). (2025).[2] 2,5-
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(Note: Specific literature on the "3-ethyl" derivative is sparse; protocols are derived from the

validated methods for the parent 2,5-dimethoxytetrahydrofuran and general acetal chemistry.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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